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Compound of Interest

Compound Name:
Lurasidone Metabolite 14283

hydrochloride

Cat. No.: B602669 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

Lurasidone Metabolite 14283 hydrochloride, focusing on its solubility challenges.

Frequently Asked Questions (FAQs)
Q1: What is Lurasidone Metabolite 14283 hydrochloride?

A1: Lurasidone Metabolite 14283 hydrochloride is a major active metabolite of Lurasidone,

an atypical antipsychotic medication approved for the treatment of schizophrenia and bipolar

depression.[1][2] Lurasidone and its active metabolites act as antagonists at dopamine D2 and

serotonin 5-HT2A and 5-HT7 receptors, and as a partial agonist at the 5-HT1A receptor.

Q2: Why is the solubility of Lurasidone Metabolite 14283 hydrochloride a concern?

A2: Like its parent compound, Lurasidone, which is practically insoluble in water, Lurasidone
Metabolite 14283 hydrochloride can present solubility challenges.[3] Poor aqueous solubility

can lead to difficulties in preparing stock solutions, inconsistencies in in vitro assays, and low

bioavailability in in vivo studies.

Q3: What are the known solvents for Lurasidone Metabolite 14283 hydrochloride?
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A3: Lurasidone Metabolite 14283 hydrochloride has been shown to be soluble in ethanol.[1]

[2] Co-solvent systems are also effective for preparing solutions for in vivo experiments. For

specific quantitative data, please refer to the data table below.

Data Presentation: Solubility of Lurasidone
Metabolite 14283 Hydrochloride

Solvent/System Concentration Observation Application

Ethanol
100 mg/mL (183.44

mM)
Requires sonication In Vitro Stock

Chloroform Soluble -
General Laboratory

Use

10% EtOH / 40%

PEG300 / 5% Tween-

80 / 45% Saline

≥ 2.5 mg/mL (4.59

mM)
Clear solution In Vivo

10% EtOH / 90%

(20% SBE-β-CD in

saline)

≥ 2.5 mg/mL (4.59

mM)
Clear solution In Vivo

10% EtOH / 90% corn

oil

≥ 2.5 mg/mL (4.59

mM)
Clear solution In Vivo

Note: Comprehensive quantitative solubility data in a wide range of common laboratory

solvents such as DMSO, DMF, and acetonitrile is not readily available in the public domain. The

information above is based on data from commercial suppliers.[1][2][4][5]

Troubleshooting Guide for Solubility Issues
Q4: I am having trouble dissolving Lurasidone Metabolite 14283 hydrochloride in my desired

buffer. What can I do?

A4: If you are encountering solubility issues, consider the following troubleshooting steps,

which are also illustrated in the workflow diagram below.

Troubleshooting Workflow for Solubility Issues
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If still insoluble

Soluble4b. Adjust pH of Aqueous Buffer

If still insoluble

Soluble

4c. Add Surfactants

If still insoluble

Soluble

Soluble

Click to download full resolution via product page

Caption: A logical workflow for troubleshooting solubility issues.
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Step-by-Step Troubleshooting:

Start with an Organic Stock Solution: First, attempt to dissolve the compound in an organic

solvent like ethanol, as high solubility has been reported.[1][2]

Use Physical Dissolution Aids:

Sonication: Use an ultrasonic bath to break down particles and increase the surface area

for dissolution.[1][2]

Gentle Warming: Briefly warm the solution (e.g., to 37°C) to increase solubility. Be

cautious, as prolonged heating can degrade the compound.

Vortexing: Vigorous mixing can aid in the dissolution of stubborn particles.

Optimize Your Aqueous Medium:

Co-solvents: If you need to dilute the organic stock into an aqueous buffer for your

experiment, consider using a co-solvent system. The in vivo formulations in the table

above provide good starting points.

pH Adjustment: As a hydrochloride salt, the solubility of Lurasidone Metabolite 14283 can

be pH-dependent. Lowering the pH of your aqueous buffer may improve solubility.

Surfactants: The addition of a small amount of a biocompatible surfactant, such as Tween-

80 or Polysorbate 80, can help to wet the compound and improve its dispersion and

solubility.

Q5: My compound precipitates out of solution over time. How can I prevent this?

A5: Precipitation upon storage can be due to several factors:

Supersaturation: You may have created a supersaturated solution that is not stable long-

term. Try preparing a slightly lower concentration.

Temperature Changes: Solubility is often temperature-dependent. If you prepared the

solution warm, it might precipitate upon cooling to room temperature or 4°C. Store the

solution at the temperature it will be used at, if possible, or prepare it fresh.
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Solvent Evaporation: Ensure your storage container is tightly sealed to prevent solvent

evaporation, which would increase the compound's concentration and could lead to

precipitation.

pH Shift: The pH of your solution may change over time, affecting solubility. Ensure your

buffer has sufficient capacity.

For long-term storage, it is recommended to store stock solutions at -20°C or -80°C in an

appropriate organic solvent.[1][2]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in Ethanol for In Vitro Use

Weigh out the required amount of Lurasidone Metabolite 14283 hydrochloride (Molecular

Weight: 545.14 g/mol ). For 1 mL of a 10 mM solution, you will need 5.45 mg.

Add the appropriate volume of 100% ethanol. For a 10 mM solution, this would be 1 mL for

every 5.45 mg of the compound.

Vortex the solution vigorously.

Place the vial in an ultrasonic water bath for 5-10 minutes to ensure complete dissolution.[1]

[2]

Visually inspect the solution to ensure there are no visible particles.

For storage, aliquot into smaller volumes to avoid repeated freeze-thaw cycles and store at

-20°C or -80°C.[2]

Protocol 2: Preparation of a Formulation for In Vivo Administration

This protocol is based on a successful co-solvent system reported for Lurasidone Metabolite
14283 hydrochloride.[1][2]

Prepare a concentrated stock solution of the metabolite in ethanol (e.g., 25 mg/mL).

In a separate sterile tube, add 400 µL of PEG300 for every 1 mL of the final formulation.
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To the PEG300, add 100 µL of your ethanol stock solution and mix thoroughly.

Add 50 µL of Tween-80 and mix until the solution is homogeneous.

Add 450 µL of sterile saline to bring the final volume to 1 mL.

Mix the final solution thoroughly. The final concentration will be 2.5 mg/mL.

Signaling Pathway
Lurasidone and its active metabolite, 14283, exert their antipsychotic and antidepressant

effects through a complex interaction with several neurotransmitter receptors. The diagram

below illustrates a simplified putative signaling pathway.

Simplified Signaling Pathway of Lurasidone and its Active Metabolite
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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